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An In-depth Technical Guide to the Phase Diagrams of Copper-Tin Binary Systems

This technical guide provides a comprehensive overview of the copper-tin (Cu-Sn) binary
phase diagram, a critical tool for researchers, scientists, and professionals involved in materials
science and drug development where biomaterials are a consideration. The Cu-Sn system,
fundamental to the formulation of bronzes, solders, and other specialized alloys, exhibits a
complex series of phase transformations and intermetallic compounds that dictate the final
properties of the material.

Introduction to the Copper-Tin System

The alloys of copper and tin, commonly known as bronzes, have been utilized for millennia due
to their excellent mechanical properties, corrosion resistance, and castability. The addition of tin
to copper results in the formation of a series of solid solutions and intermetallic compounds,
each with distinct crystal structures and properties.[1][2] Understanding the phase relationships
as a function of temperature and composition is paramount for controlling the microstructure
and, consequently, the performance of these alloys. The Cu-Sn phase diagram is characterized
by several invariant reactions, including peritectic, eutectic, and eutectoid transformations,
which are crucial for the development of alloys with desired characteristics.[1][3]

Phases and Crystal Structures

The copper-tin system is comprised of a terminal solid solution of tin in copper (a-phase), a
terminal solid solution of copper in tin (3-Sn), and several intermetallic compounds.[4] The
primary phases and their crystal structures are summarized in the table below.
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Phase Name Formula Crystal Structure Space Group

Face-Centered Cubic

(a-Cu) - Fm-3m
(FCQC)
Body-Centered Cubic
B - Im-3m
(BCC)
v - Cubic F-43m
0 Cu41snll Cubic Fd-3m
£ Cu3Sn Orthorhombic Pmmn
C Cul0Sn3
n (high temp.) Cu6Sn5 Hexagonal P63/mmc
n' (low temp.) Cu6Sn5 Monoclinic C2/c

Body-Centered
(B-Sn) - 141/amd
Tetragonal (BCT)

Table 1: Crystal structures of the stable phases in the Cu-Sn binary system.[4][5][6]

The a-phase is a substitutional solid solution where tin atoms replace copper atoms in the FCC
lattice.[7] This phase is known for its ductility and is the primary constituent in many commercial
bronzes.[1] The intermetallic phases, such as € (Cu3Sn) and n (Cu6Sn5), are hard and brittle
compounds that significantly influence the mechanical properties and solderability of Cu-Sn
alloys.[4]

Invariant Reactions

The Cu-Sn phase diagram is characterized by a number of invariant reactions, where three
phases are in equilibrium. These reactions occur at a constant temperature and composition
and are fundamental to the microstructural evolution of the alloys during heating and cooling.

The key invariant reactions in the Cu-Sn system are detailed in the following table:
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Composition (wt.%

Reaction Temperature (°C) sn) Reaction Equation
Peritectic 798 25.5 (L), 13.5 (0) L+a«~f

Peritectic 755 32.5 (L), 24.5 (B) L+B -y

Eutectoid 586 24.5 Bea+y

Eutectoid 520 324 yea+d

Peritectic 640 34.9 (y), 38.2 (¢) y+L ot

Peritectic 415 58.7 (L), 38.2 (¢) L+een

Eutectic 227 99.3 L < n+ (B-Sn)
Eutectoid 350 38.2 d-0a+eg

Allotropic 186 60.9 ne-n

Table 2: Invariant reactions in the copper-tin binary system.

Peritectic Reactions

A peritectic reaction involves a liquid phase and a solid phase reacting to form a new solid
phase upon cooling.[3] In the Cu-Sn system, several peritectic reactions occur, for instance, at
798°C, the liquid phase reacts with the a solid solution to form the 3 phase.[8]
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Peritectic reaction at 798°C in the Cu-Sn system.

Eutectic Reaction

The eutectic reaction is a three-phase reaction where a single liquid phase transforms into two
solid phases upon cooling.[3] In the tin-rich end of the diagram, at 227°C, the liquid phase
transforms into a mixture of the n phase (Cu6Sn5) and the [3-Sn solid solution.[9]

Above 227°C
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Eutectic reaction at 227°C in the Cu-Sn system.

Eutectoid Reactions

A eutectoid reaction involves a single solid phase transforming into two new solid phases upon
cooling.[3] A significant eutectoid reaction in the Cu-Sn system occurs at 520°C, where the y

phase decomposes into the a and 6 phases.
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Eutectoid reaction at 520°C in the Cu-Sn system.

Experimental Determination of the Phase Diagram

The determination of the Cu-Sn phase diagram has been accomplished through a combination
of experimental techniques, primarily thermal analysis, X-ray diffraction, and metallography.[2]

[5]

Experimental Protocols

o Sample Preparation: High-purity copper (99.98%) and tin (99.95%) are used as starting
materials. The elements are weighed to the desired compositions and melted in an inert
atmosphere (e.g., argon) within a sealed crucible (e.g., quartz or alumina) to prevent
oxidation. The molten alloys are homogenized and then cooled to form the desired samples.
For studying solid-state transformations, samples are often annealed at specific
temperatures for extended periods to achieve equilibrium, followed by quenching in water or
another cooling medium to retain the high-temperature microstructure.[10]

« Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of
phase transformations. A small sample of the alloy and a reference material are heated or
cooled at a controlled rate. The temperature difference between the sample and the
reference is monitored. Endothermic or exothermic events, such as melting or solidification,
are detected as deviations from the baseline, allowing for the precise determination of
transformation temperatures.[1][11]
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» X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases
present in the alloy at various temperatures. Powdered samples are irradiated with X-rays,
and the diffraction pattern is recorded. By analyzing the positions and intensities of the
diffraction peaks, the crystal structure and lattice parameters of each phase can be
determined. High-temperature XRD (HT-XRD) allows for in-situ analysis of phase
transformations as the sample is heated or cooled.[5][11]

e Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):
SEM is used to visualize the microstructure of the alloys. Different phases can be
distinguished based on their morphology and contrast in backscattered electron images.
EDX analysis is coupled with SEM to determine the elemental composition of the individual
phases within the microstructure, providing crucial information for constructing the phase
boundaries.[2][5]

Phase Analysis

SEM/EDX
(Microstructure & Composition)

Sample Preparation / Output

PR - ) _— - . . - XRD : .
High-Purity Cu & Sn Melting & Homogenization Cooling/Quenching > (Crystal Structure) Cu-Sn Phase Diagram

DTA
(Transformation Temps)

Click to download full resolution via product page

Experimental workflow for Cu-Sn phase diagram determination.

Conclusion

The copper-tin binary phase diagram is a complex yet essential tool for the development and
application of a wide range of alloys. A thorough understanding of its phases, invariant
reactions, and the experimental methods used for its determination is crucial for controlling the
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microstructure and tailoring the properties of these materials for specific applications in
research and industry. The data and methodologies presented in this guide provide a
foundational resource for professionals working with copper-tin alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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